2-Methyl-3-(pyrrolidin-1-yl)propan-1-ol
Overview
Description
“2-Methyl-3-(pyrrolidin-1-yl)propan-1-ol” is a compound with the molecular formula C8H17NO. It has a molecular weight of 143.23 . The compound is an oil in its physical form .
Molecular Structure Analysis
The InChI code for “2-Methyl-3-(pyrrolidin-1-yl)propan-1-ol” is 1S/C8H17NO/c1-8(2,7-10)9-5-3-4-6-9/h10H,3-7H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“2-Methyl-3-(pyrrolidin-1-yl)propan-1-ol” is an oil in its physical form . It has a molecular weight of 143.23 .Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, this compound finds use in the synthesis of potential pharmacophores. The pyrrolidine ring, a common motif in many bioactive molecules, imparts significant conformational rigidity and can enhance the binding affinity of drugs to their biological targets. This structural feature can be exploited to develop new therapeutic agents .
Catalysis
The pyrrolidine moiety in 2-Methyl-3-(pyrrolidin-1-yl)propan-1-ol can act as a ligand in catalytic systems. It can coordinate to metal centers, facilitating asymmetric synthesis reactions. Such catalytic systems are crucial for producing enantiomerically pure substances, which are important in the pharmaceutical industry .
Material Science
This compound can be used in material science research, particularly in the synthesis of novel polymers. Its incorporation into polymer chains can result in materials with unique properties such as enhanced flexibility, durability, and chemical resistance .
Neurochemistry Research
Research in neurochemistry can benefit from 2-Methyl-3-(pyrrolidin-1-yl)propan-1-ol due to its structural similarity to neurotransmitters. It can be used as a precursor or an analog in studying neurotransmitter pathways and receptors in the brain .
Agrochemical Development
The pyrrolidine ring is a common feature in many natural products with bioactive properties. As such, 2-Methyl-3-(pyrrolidin-1-yl)propan-1-ol can be utilized in the development of new agrochemicals, such as pesticides and herbicides, that are safer and more effective .
Flow Chemistry
In the field of flow chemistry, this compound can be used in continuous flow setups to optimize reaction conditions for various organic transformations. This approach can lead to more efficient and environmentally friendly chemical processes .
Analytical Chemistry
Lastly, 2-Methyl-3-(pyrrolidin-1-yl)propan-1-ol can be employed in analytical chemistry as a standard or reagent. Its well-defined structure and properties make it suitable for use in calibrating instruments or developing new analytical methodologies .
Future Directions
properties
IUPAC Name |
2-methyl-3-pyrrolidin-1-ylpropan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO/c1-8(7-10)6-9-4-2-3-5-9/h8,10H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBVFKDFKCCLKPX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1CCCC1)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90649200 |
Source
|
| Record name | 2-Methyl-3-(pyrrolidin-1-yl)propan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90649200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-3-(pyrrolidin-1-yl)propan-1-ol | |
CAS RN |
873376-29-5 |
Source
|
| Record name | 2-Methyl-3-(pyrrolidin-1-yl)propan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90649200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 873376-29-5 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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